Ethyl 2-(4-bromophenylsulfinyl)acetate

• IUPAC Name: ethyl 2-(4-bromophenyl)sulfinylacetate
• InChI: InChI=1S/C10H11BrO3S/c1-2-14-10(12)7-15(13)9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3
• InChI Key: TVFVNZBSCWVIQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CS(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C10H11BrO3S
• Molecular Weight: 291.16 g/mol

Description

Ethyl 2-(4-bromophenylsulfinyl)acetate is a chemical compound with the molecular formula C10H11BrO3S. It is a derivative of ethyl acetate, a common ester used in a variety of applications from adhesives to nail polish removers.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(4-bromophenylsulfinyl)acetate consists of an ethyl acetate backbone with a bromophenylsulfinyl group attached. The presence of the bromine atom and the sulfinyl group likely imparts unique properties to this compound compared to ethyl acetate.

Physical And Chemical Properties Analysis

Ethyl 2-(4-bromophenylsulfinyl)acetate has a molecular weight of 291.16. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Synthesis Techniques and Applications

• Synthesis of α-Bromophenylacetic Acid Derivatives : Ethyl 2-(4-bromophenylsulfinyl)acetate plays a role in synthesizing α-bromophenylacetic acid derivatives. In a study by Ogura, Furukawa, and Tsuchihashi (1975), 1-methylsulfmyl-1-(methylthio)-2-phenylethylene and its derivatives reacted with bromine in various solvents to produce these derivatives, which are useful in various chemical syntheses (Ogura, Furukawa, & Tsuchihashi, 1975).

• Role in Suzuki Couplings : In the context of green chemistry, Costa et al. (2012) discussed Suzuki couplings, where water is used as the primary solvent. Ethyl (4-phenylphenyl)acetate, closely related to Ethyl 2-(4-bromophenylsulfinyl)acetate, is synthesized as part of a green chemistry experiment. This compound is a precursor to the drug felbinac and shows potential in the development of nonsteroidal anti-inflammatory drugs (Costa et al., 2012).

• Crystallographic Studies : A study by Choi et al. (2007) focused on the crystallographic aspects of a compound synthesized from Ethyl 2-(4-bromophenylsulfinyl)acetate. This research provides insights into the molecular and crystal structure, which is critical for understanding the chemical properties and potential applications of these compounds (Choi, Seo, Son, & Lee, 2007).

Synthetic Methods and Chemical Reactions

• Synthesis of Ethyl 3-Aryl-2-(perfluoroalkanesulfonyl)propenoates : Goumont et al. (1999) demonstrated the preparation of Ethyl 3-aryl-2-(perfluoroalkanesulfonyl)propenoates through Knoevenagel reaction, highlighting the versatility of ethyl acetate derivatives in chemical synthesis (Goumont et al., 1999).

• Lossen Rearrangement Synthesis : Thalluri et al. (2014) explored the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate in the Lossen rearrangement, highlighting the significance of ethyl acetate derivatives in the synthesis of hydroxamic acids and ureas from carboxylic acids. This research underscores the utility of ethyl acetate derivatives in creating complex organic molecules (Thalluri, Manne, Dev, & Mandal, 2014).

• Role in Marine Fungal Compound Synthesis : Wu et al. (2010) and Liu et al. (2014) discussed the synthesis of novel compounds from marine fungi, where ethyl acetate extracts played a crucial role. These studies underline the importance of ethyl acetate derivatives in natural product research and potential pharmaceutical applications (Wu et al., 2010); (Liu et al., 2014).